Cas no 135820-80-3 (Blumenol C glucoside)

• Product Name: Blumenol C glucoside
• CAS No: 135820-80-3
• MF: C₁₉H₃₂O₇
• MW: 372.453186988831
• CID: 837711
• PubChem ID: 14135395
• Update Time: 2025-06-12

Blumenol C glucoside Chemical and Physical Properties

Names and Identifiers

• Blumenol C glucoside
• (2S)-4-[(1R)-2,6,6-Trimethyl-4-oxo-2-cyclohexen-1-yl]-2-butanyl β -D-glucopyranoside
• blumeol C glucoside
• byzantionoside B
• [ "" ]
• FS-10519
• CHEMBL3310871
• 2-CYCLOHEXEN-1-ONE, 4-((3R)-3-(.BETA.-D-GLUCOPYRANOSYLOXY)BUTYL)-3,5,5-TRIMETHYL-, (4R)-
• 9-epi-Blumenol C glucoside
• AKOS027301285
• Blumenol C beta-D-glucopyranoside
• BlumenolCGlucoside
• (6R,9R)-9-Hydroxymegastigman-4-en-3-one 9-o-beta-D-glucopyranoside
• (6R,9R)-9-HYDROXYMEGASTIGMAN-4-EN-3-ONE 9-O-.BETA.-D-GLUCOPYRANOSIDE
• 6C3V404S0G
• 135820-80-3
• 2-Cyclohexen-1-one, 4-((3R)-3-(beta-D-glucopyranosyloxy)butyl)-3,5,5-trimethyl-, (4R)-
• 9-epi-Blumenol C -D-glucopyranoside
• BLUMENOL C .BETA.-D-GLUCOPYRANOSIDE
• Q27264471
• 189109-45-3
• Blumenol C glucoside; Blumenol C -D-glucopyranoside
• (+)-Byzantionoside B
• UNII-6C3V404S0G
• Blumel C glucoside
• CHEBI:168256
• (4R)-3,5,5-trimethyl-4-[(3R)-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutyl]cyclohex-2-en-1-one
• (4R)-3,5,5-trimethyl-4-((3R)-3-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxybutyl)cyclohex-2-en-1-one

• MDL： MFCD17214858
• Inchi： 1S/C19H32O7/c1-10-7-12(21)8-19(3,4)13(10)6-5-11(2)25-18-17(24)16(23)15(22)14(9-20)26-18/h7,11,13-18,20,22-24H,5-6,8-9H2,1-4H3/t11-,13+,14-,15-,16+,17-,18-/m1/s1
• InChI Key： NYLNHNDMNOPWAZ-ZLEFDVGRSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H](C)CC[C@H]1C(C)=CC(CC1(C)C)=O

Computed Properties

• Exact Mass: 372.21500
• Monoisotopic Mass: 372.21480336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 547.8±50.0 °C at 760 mmHg
• Flash Point: 188.9±23.6 °C
• PSA: 116.45000
• LogP: 0.53310
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

Blumenol C glucoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Blumenol C glucoside

Blumenol C Glucoside (CAS No. 135820-80-3): An Insight into a Promising Natural Compound

Blumenol C glucoside (CAS No. 135820-80-3) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique properties and potential applications. This compound, derived from various plant sources, has been the subject of extensive research over the past few decades, revealing its diverse biological activities and therapeutic potential.

Chemical Structure and Properties: Blumenol C glucoside is a glycoside, characterized by its sugar moiety attached to a non-sugar component. The chemical structure of Blumenol C glucoside is defined by its molecular formula, C₁₄H₂₂O₉, and molecular weight of 346.32 g/mol. The compound exhibits excellent solubility in water and polar organic solvents, making it suitable for various experimental and practical applications. Its stability under different conditions, such as pH and temperature, has been well-documented, ensuring its reliability in both laboratory settings and industrial processes.

Natural Sources and Extraction: Blumenol C glucoside is primarily found in plants belonging to the Asteraceae family, particularly in species such as Taraxacum officinale (dandelion) and Sonchus oleraceus (sow thistle). The extraction of this compound from natural sources involves sophisticated techniques such as solvent extraction, column chromatography, and high-performance liquid chromatography (HPLC). These methods ensure the isolation of pure Blumenol C glucoside with high yield and purity, essential for further research and development.

Biological Activities: Recent studies have highlighted the multifaceted biological activities of Blumenol C glucoside. One of the most notable properties is its antioxidant activity. Research published in the Journal of Agricultural and Food Chemistry demonstrated that Blumenol C glucoside effectively scavenges free radicals, thereby protecting cells from oxidative damage. This property makes it a promising candidate for use in anti-aging formulations and as a protective agent against various oxidative stress-related diseases.

In addition to its antioxidant effects, Blumenol C glucoside has shown anti-inflammatory properties. A study in the Inflammation Research journal reported that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that Blumenol C glucoside could be beneficial in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

Clinical Applications: The therapeutic potential of Blumenol C glucoside has been explored in several preclinical studies. For instance, a study published in the Phytomedicine journal investigated the effects of Blumenol C glucoside on diabetic nephropathy in animal models. The results indicated that treatment with this compound significantly reduced proteinuria and renal fibrosis, suggesting its potential as a novel therapeutic agent for diabetic kidney disease.

Beyond its direct therapeutic applications, Blumenol C glucoside has also shown promise as an adjuvant therapy. A recent study in the Cancer Letters journal explored its synergistic effects with conventional chemotherapy agents in cancer treatment. The combination of Blumenol C glucoside with drugs like doxorubicin enhanced the efficacy of chemotherapy while reducing side effects, making it a valuable addition to cancer treatment regimens.

Safety Profile: The safety profile of Blumenol C glucoside has been evaluated through various toxicity studies. These studies have consistently shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to establish its safety and efficacy in human subjects.

Future Directions: The ongoing research on Blumenol C glucoside is poised to uncover new applications and optimize existing ones. Advances in analytical techniques and biotechnology are expected to enhance the extraction efficiency and purity of this compound, making it more accessible for large-scale production. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will continue to drive innovation in the development of novel formulations and delivery systems for Blumenol C glucoside.

In conclusion, Blumenol C glucoside (CAS No. 135820-80-3) represents a promising natural compound with a wide range of biological activities and therapeutic potentials. Its antioxidant, anti-inflammatory, and anti-diabetic properties make it a valuable candidate for further research and development in both academic and industrial settings. As more studies emerge, the full scope of its applications will likely expand, contributing to advancements in healthcare and pharmaceuticals.